Cas no 7693-47-2 (mesityl carbonochloridate)

• Product Name: mesityl carbonochloridate
• CAS No: 7693-47-2
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 2126362
• PubChem ID: 11106338
• Update Time: 2025-04-21

mesityl carbonochloridate Chemical and Physical Properties

Names and Identifiers

• mesityl carbonochloridate
• MFCD24141186
• CPJUZSXZARKCIM-UHFFFAOYSA-N
• mesityl chloroformate
• 7693-47-2
• 2,4,6-trimethylphenyl chloroformate
• AKOS020226435
• SCHEMBL2948942
• SY297051

• Inchi： 1S/C10H11ClO2/c1-6-4-7(2)9(8(3)5-6)13-10(11)12/h4-5H,1-3H3
• InChI Key： CPJUZSXZARKCIM-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 198.0447573Da
• Monoisotopic Mass: 198.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų